Cas no 937621-44-8 (3-[(4-fluorophenyl)methyl]azetidine)

• Product Name: 3-[(4-fluorophenyl)methyl]azetidine
• CAS No: 937621-44-8
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 1983026
• PubChem ID: 16780166
• Update Time: 2025-05-19

3-[(4-fluorophenyl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)methyl]azetidine
• 3-(4-fluorobenzyl)azetidine
• AC1Q4MDO
• AGN-PC-015YSD
• CTK5H2928
• MolPort-004-299-646
• AKOS000135709
• AG-H-83004
• MCULE-9785486233
• SB51921
• 937621-44-8
• F8889-3712
• AS-50603
• SCHEMBL17296085
• EN300-35929
• CS-0058168
• P10690
• DTXSID00588373

• Inchi： 1S/C10H12FN/c11-10-3-1-8(2-4-10)5-9-6-12-7-9/h1-4,9,12H,5-7H2
• InChI Key： XNDJLHUZUSQKTB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1CNC1

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-[(4-fluorophenyl)methyl]azetidine

Introduction to 3-[(4-fluorophenyl)methyl]azetidine (CAS No. 937621-44-8)

3-[(4-fluorophenyl)methyl]azetidine, a compound with the chemical identifier CAS No. 937621-44-8, is a molecule of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a 4-fluorophenyl moiety in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The synthesis and characterization of 3-[(4-fluorophenyl)methyl]azetidine have been subjects of extensive study due to its structural complexity and potential pharmacological relevance. The azetidine ring, a five-membered heterocycle containing two nitrogen atoms, is a common motif in bioactive compounds, often contributing to their binding affinity and metabolic stability. The introduction of fluorine at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.

In recent years, there has been growing interest in the development of azetidine-based drugs due to their ability to modulate various biological pathways. For instance, studies have shown that azetidine derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The compound 3-[(4-fluorophenyl)methyl]azetidine has been investigated for its potential role in these areas, with preliminary findings suggesting promising activity as an anti-inflammatory agent.

The fluorine atom in the 4-fluorophenyl group not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological targets. Fluorine substitution is a well-established strategy in medicinal chemistry to improve drug-like properties such as binding affinity, selectivity, and pharmacokinetics. The incorporation of fluorine into azetidine derivatives has led to the discovery of several lead compounds with therapeutic potential.

Recent advances in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural features that contribute to the biological activity of 3-[(4-fluorophenyl)methyl]azetidine. These studies have highlighted the importance of optimizing both the azetidine core and the substituent groups to achieve desired pharmacological effects. For example, modifications at the nitrogen atoms of the azetidine ring can significantly alter the compound's interactions with biological targets, leading to enhanced efficacy or improved selectivity.

The synthesis of 3-[(4-fluorophenyl)methyl]azetidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group interconversions. The use of advanced synthetic techniques such as transition metal-catalyzed reactions has enabled more efficient and scalable production methods for this compound.

Evaluation of the pharmacological properties of 3-[(4-fluorophenyl)methyl]azetidine has been conducted through both in vitro and in vivo studies. In vitro assays have revealed that this compound exhibits significant inhibitory activity against various enzymes and receptors relevant to inflammatory diseases and cancer. In vivo studies have further supported these findings by demonstrating its ability to modulate disease-related pathways in animal models.

The potential therapeutic applications of 3-[(4-fluorophenyl)methyl]azetidine are broad, encompassing areas such as immunomodulation, anti-cancer therapy, and neuroprotection. Its unique structural features make it a versatile scaffold for further derivatization to develop more potent and selective drug candidates. Ongoing research aims to explore new analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and structural optimization strategies. The case of 3-[(4-fluorophenyl)methyl]azetidine exemplifies how structural modifications can lead to significant improvements in drug-like properties. By leveraging cutting-edge technologies in synthetic chemistry and biopharmaceutical research, scientists are paving the way for next-generation therapeutics based on this promising scaffold.

In conclusion, 3-[(4-fluorophenyl)methyl]azetidine (CAS No. 937621-44-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with its observed biological activities, make it a valuable candidate for further development into novel drugs. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing unmet medical needs.